![molecular formula C5H5BrN2O B1524351 4-Bromo-6-methylpyridazin-3(2H)-one CAS No. 954240-46-1](/img/structure/B1524351.png)
4-Bromo-6-methylpyridazin-3(2H)-one
Overview
Description
4-Bromo-6-methylpyridazin-3(2H)-one, otherwise known as 4-BMP, is an organic compound belonging to the pyridazinone family. It is a colorless solid that has a wide range of applications in both scientific research and industrial production. 4-BMP has been the subject of numerous studies due to its interesting properties and its potential uses in the field of medicine and biochemistry. This article will provide an overview of 4-BMP, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
Chemical Synthesis and Biological Activity
The compound 4-Bromo-6-methylpyridazin-3(2H)-one serves as a pivotal intermediate in the synthesis of a variety of heterocyclic compounds with anticipated biological activities. For instance, its reactions towards different nitrogen nucleophiles can lead to the formation of corresponding quinazolinones, which are expected to possess intriguing biological activities. This has been demonstrated through one-pot synthesis methods that also explored the transformation reactions of heterocyclic compounds, indicating the compound's versatility in chemical synthesis (El-Hashash, Azab, & Morsy, 2016).
Palladium-Catalysed Aminocarbonylation
This compound is a precursor in palladium-catalyzed aminocarbonylation reactions. These reactions are pivotal for the functionalization of the pyridazin-3(2H)-one ring, resulting in the synthesis of amides and amino-substituted bromopyridazinones. The compound demonstrates high reactivity, especially in the presence of primary amines, which facilitates the synthesis of dicarboxamides and contributes to the exploration of mechanistic pathways in aminocarbonylation (Takács et al., 2012).
Synthesis of Novel Pyridine-Based Derivatives
The application of this compound extends to the synthesis of novel pyridine-based derivatives. Through palladium-catalyzed Suzuki cross-coupling reactions, a variety of novel pyridine derivatives can be synthesized. These derivatives have been explored for their potential as chiral dopants for liquid crystals and have been subjected to extensive study, including density functional theory (DFT) studies to understand their electronic properties and potential biological activities (Ahmad et al., 2017).
Electrophilic Cyanating Agents
Moreover, derivatives of this compound, such as 2-cyanopyridazin-3(2H)-ones, have been identified as novel, effective, and selective electrophilic cyanating agents. These agents can chemoselectively cyanate a range of nucleophiles, showcasing the compound's utility in synthetic organic chemistry and its potential for generating diverse functional groups in various substrates (Kim et al., 2005).
Properties
IUPAC Name |
5-bromo-3-methyl-1H-pyridazin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrN2O/c1-3-2-4(6)5(9)8-7-3/h2H,1H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOHYHLFTBMNVDU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NNC(=O)C(=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80680026 | |
Record name | 4-Bromo-6-methylpyridazin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80680026 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
954240-46-1 | |
Record name | 4-Bromo-6-methylpyridazin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80680026 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-bromo-6-methyl-2,3-dihydropyridazin-3-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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